Cas no 848616-46-6 ((3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol)

(3S,4R)-4-(Hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol is a chiral pyrrolidine derivative featuring two hydroxymethyl groups and adjacent methyl substituents at the 3- and 4-positions. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive molecules. The presence of dual hydroxyl groups enhances its utility as a versatile building block for further functionalization, while the rigid pyrrolidine scaffold contributes to conformational stability. This compound is especially relevant in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its ability to mimic natural substrates. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial processes.
(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol structure
848616-46-6 structure
Product Name:(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol
CAS No:848616-46-6
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD18072045
CID:4221998
PubChem ID:60007034
Update Time:2025-06-09

(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinedimethanol, 3,4-dimethyl-, (3R,4S)-rel-
    • ((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol
    • (3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol
    • E87463
    • starbld0001358
    • ((3R,4S)-3,4-Dimethylpyrrolidine-3,4-diyl)dimethanol
    • Rel-((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol
    • MFCD18072045
    • [(3R,4S)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
    • 848616-46-6
    • cis-3,4-Dimethylpyrrolidine-3,4-diyl)dimethanol
    • 2059912-43-3
    • SCHEMBL19463306
    • cis-3,4-Dimethyl-3,4-pyrrolidinedimethanol, AldrichCPR
    • CIS-3,4-DIMETHYL-3,4-PYRROLIDINEDIMETHANOL
    • MDL: MFCD18072045
    • Inchi: 1S/C8H17NO2/c1-7(5-10)3-9-4-8(7,2)6-11/h9-11H,3-6H2,1-2H3/t7-,8+
    • InChI Key: XVEKHHGNDIQIJC-OCAPTIKFSA-N
    • SMILES: N1C[C@@](C)(CO)[C@@](C)(CO)C1

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 52.5Ų

(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-318059-0.05g
[(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
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$239.0 2023-09-05
Enamine
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[(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
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Enamine
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$558.0 2023-09-05
Enamine
EN300-318059-5.0g
[(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
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Enamine
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[(3S,4R)-4-(hydroxymethyl)-3,4-dimethylpyrrolidin-3-yl]methanol
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eNovation Chemicals LLC
Y1253558-100mg
Rel-((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol
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Rel-((3S,4R)-3,4-dimethylpyrrolidine-3,4-diyl)dimethanol
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